Cas no 2227765-47-9 (rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-3-chlorophenol)

• Product Name: rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-3-chlorophenol
• CAS No: 2227765-47-9
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 6003978
• PubChem ID: 165687327
• Update Time: 2025-07-19

rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-3-chlorophenol
• 2227765-47-9
• rac-2-[(1R,3R)-3-amino-2,2-dimethylcyclopropyl]-3-chlorophenol
• EN300-1975688

• Inchi： 1S/C11H14ClNO/c1-11(2)9(10(11)13)8-6(12)4-3-5-7(8)14/h3-5,9-10,14H,13H2,1-2H3/t9-,10-/m0/s1
• InChI Key： HLHVMBDHUJVUDX-UWVGGRQHSA-N
• SMILES： ClC1=CC=CC(=C1[C@H]1[C@@H](C1(C)C)N)O

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-3-chlorophenol

Introduction to Rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-3-chlorophenol (CAS No. 2227765-47-9)

Rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-3-chlorophenol is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2227765-47-9, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, including the presence of a chiral center and specific functional groups, make it a valuable candidate for further investigation in drug discovery.

The chemical structure of Rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-3-chlorophenol consists of a cyclopropyl ring substituted with an amino group and a chlorophenol moiety. The stereochemistry of the molecule, particularly the (1R,3R) configuration, plays a crucial role in determining its biological efficacy. This stereochemical purity is often achieved through advanced synthetic methodologies, which are essential for ensuring the compound's potency and selectivity in biological assays.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. Rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-3-chlorophenol has emerged as a compound of interest due to its potential to interact with various biological targets. Preliminary studies have suggested that this molecule may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory and immunological processes. These findings have opened up new avenues for research in the treatment of chronic inflammatory diseases and immune-related disorders.

The synthesis of Rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-3-chlorophenol presents unique challenges due to its complex stereochemistry. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, are employed to achieve the desired stereochemical purity. These methodologies not only ensure the high quality of the compound but also contribute to the development of more efficient synthetic routes for other chiral molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. Molecular modeling studies on Rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-3-chlorophenol have provided insights into its potential binding interactions with target proteins. These insights are crucial for designing next-generation derivatives with enhanced pharmacological properties. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and identify lead compounds more efficiently.

The pharmacological profile of Rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-3-chlorophenol is being thoroughly investigated in preclinical studies. These studies aim to evaluate its efficacy and safety in various disease models. Initial results have shown promising activity in reducing inflammation and modulating immune responses. However, further research is needed to fully understand its mechanism of action and potential side effects.

In conclusion, Rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-3-chlorophenol represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of its pharmacological properties continues to grow, this molecule holds great potential for the development of novel therapeutic agents that could address unmet medical needs.